Cas no 361212-70-6 (2-(2,4-Dichlorophenoxy)phenylmethanol)

• Product Name: 2-(2,4-Dichlorophenoxy)phenylmethanol
• CAS No: 361212-70-6
• MF: C₁₃H₁₀Cl₂O₂
• MW: 269.12330198288
• MDL: MFCD01814784
• CID: 1027458
• PubChem ID: 2763668
• Update Time: 2025-04-20

2-(2,4-Dichlorophenoxy)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• (2-(2,4-Dichlorophenoxy)phenyl)methanol
• [2-(2,4-Dichlorophenoxy)phenyl]methanol
• 1-[2-(2,4-dichlorophenoxy)phenyl]methanol
• AC1MC8N6
• CTK8A3053
• dichlorophenoxyphenylmethanol
• Oprea1_776172
• SureCN6961972
• AKOS005070133
• MFCD01814784
• SCHEMBL6961972
• DLYGGEPMVDZHRV-UHFFFAOYSA-N
• J-500511
• 2P-077
• DTXSID60377083
• CS-0362775
• BENZENEMETHANOL, 2-(2,4-DICHLOROPHENOXY)-
• DB-342269
• 361212-70-6
• 2-(2,4-Dichlorophenoxy)phenylmethanol

• MDL： MFCD01814784
• Inchi： 1S/C13H10Cl2O2/c14-10-5-6-13(11(15)7-10)17-12-4-2-1-3-9(12)8-16/h1-7,16H,8H2
• InChI Key： DLYGGEPMVDZHRV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC=CC=1CO)Cl

Computed Properties

• Exact Mass: 268.0057849g/mol
• Monoisotopic Mass: 268.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: 61-63°C

2-(2,4-Dichlorophenoxy)phenylmethanol Security Information

• HazardClass：IRRITANT